Syntheses, structures, and photoluminescence of 1-D lanthanide coordination polymers†

Dalton Transactions Pub Date: 2009-10-29 DOI: 10.1039/B910588C

Abstract

Five new lanthanide 1-D coordination polymers are reported which are formed from flexible salen type Schiff-base ligands H2L and H2L′ (H2L = N,N1-ethylene bis(salicylideneimine); H2L′ = N,N1-bis(3-methoxysalicylidene)ethylene-1,2-diamine). The polymeric structures are formed by bridging neutral H2L units in the case of {[Ln2L2(CF3SO3)(H2L)4(MeOH)]·CF3SO3}n (Ln = Eu (1), Nd (2) and Er (3)), and by acetate (OAc) groups in [Yb2(L)2(OAc)2(MeOH)2]n (4) and {[Tb3(L′)2(OAc)5]·Et2O·(MeOH)0.5}n (5). The structures of 1–5 were determined by single crystal X-ray crystallographic studies and the luminescence properties of 1 and 5 in MeOH solution were determined.

Graphical abstract: Syntheses, structures, and photoluminescence of 1-D lanthanide coordination polymers
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